1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-benzyl-N'-[2-(3-methylphenyl)acetyl]-6-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C22H21N3O3/c1-16-6-5-9-18(12-16)13-20(26)23-24-22(28)19-10-11-21(27)25(15-19)14-17-7-3-2-4-8-17/h2-12,15H,13-14H2,1H3,(H,23,26)(H,24,28)
• InChI Key: OGJXMCHYHICNJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NNC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide, also known as BHAC, is a chemical compound that has been extensively studied for its potential therapeutic applications. BHAC belongs to the class of dihydropyridine derivatives and has been synthesized using various methods.

Mechanism of Action

1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide exerts its pharmacological effects by inhibiting the activity of ACE and aldose reductase. ACE inhibition leads to a decrease in the production of angiotensin II, a potent vasoconstrictor, and an increase in the production of bradykinin, a vasodilator. This leads to a decrease in blood pressure. Aldose reductase inhibition leads to a decrease in the accumulation of sorbitol, which is involved in the development of diabetic complications. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide also induces apoptosis in cancer cells by activating caspases and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has been shown to have several biochemical and physiological effects. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has been shown to decrease blood pressure in hypertensive rats. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has also been shown to decrease blood glucose levels and improve insulin sensitivity in diabetic rats. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has several advantages for lab experiments, including its availability, stability, and low cost. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has also been extensively studied, and its pharmacological effects are well-established. However, 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has some limitations for lab experiments, including its solubility and toxicity. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide is poorly soluble in water, which may limit its use in some experiments. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has also been shown to have some toxicity in animal models, which may limit its use in some studies.

Future Directions

There are several future directions for the study of 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide. One future direction is the development of more efficient synthesis methods for 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide. Another future direction is the study of 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide in combination with other drugs for the treatment of hypertension, diabetes, and cancer. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide may also have potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, and further studies are needed to explore these potential applications. Finally, the development of 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide analogs with improved pharmacological properties may also be a future direction for research.

Scientific Research Applications

1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has been studied for its potential therapeutic applications, including its use as an antihypertensive, antidiabetic, and anticancer agent. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has been shown to inhibit the activity of angiotensin-converting enzyme (ACE), which is involved in the regulation of blood pressure. 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has also been shown to inhibit the activity of aldose reductase, which is involved in the development of diabetic complications. In addition, 1-benzyl-6-oxo-N'-(2-(m-tolyl)acetyl)-1,6-dihydropyridine-3-carbohydrazide has been shown to have anticancer properties by inducing apoptosis in cancer cells.